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Compound of Interest

Compound Name: Butyl Benzyl Phthalate

Cat. No.: B140775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Once a ubiquitous component in a wide array of industrial and consumer products, butyl
benzyl phthalate (BBP) has seen a significant decline in use due to growing health and

environmental concerns. This in-depth technical guide explores the history of BBP's industrial

applications, from its rise as a versatile plasticizer to its current status as a regulated

substance. The following sections detail its production and consumption trends, outline the

experimental protocols for its detection and toxicological assessment, and visualize the key

signaling pathways it perturbs.

A History of Production and Application
Butyl benzyl phthalate is a synthetic chemical that was primarily used as a plasticizer to

impart flexibility and durability to polymers, most notably polyvinyl chloride (PVC).[1] Its unique

properties, including good compatibility with PVC, low volatility, and resistance to extraction by

oils and fats, made it a popular choice for a variety of applications.

The production of BBP involves a two-step esterification process, starting with the reaction of

phthalic anhydride and n-butanol to form a monobutyl ester, which is then reacted with benzyl

chloride.[2]

The peak of BBP production and use occurred in the latter half of the 20th century. In the

United States, the national aggregate production volume (including domestic manufacturing

and imports) was in the range of 50 to 100 million pounds in 2011.[3] However, increasing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b140775?utm_src=pdf-interest
https://www.benchchem.com/product/b140775?utm_src=pdf-body
https://www.benchchem.com/product/b140775?utm_src=pdf-body
https://www.benchchem.com/product/b140775?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK402078/
https://www.researchgate.net/figure/Structure-of-butyl-benzyl-phthalate-BBP_fig5_43161373
https://academic.oup.com/toxsci/article/74/2/297/1716318
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


regulatory scrutiny and a shift towards alternative plasticizers have led to a sharp decline in its

use. By 2015, the production volume in the U.S. had dropped to the 10 to 50 million pound

range, and since then, domestic manufacturing is believed to have ceased, with imports also

dwindling.[3]

Key Industrial Applications:
Vinyl Flooring: BBP was a key component in the manufacturing of vinyl flooring, contributing

to its flexibility and durability.[1]

Adhesives and Sealants: It was widely used as a plasticizer in various adhesives and

sealants.[4]

Artificial Leather: BBP was employed in the production of artificial leather to achieve the

desired texture and pliability.[2]

Inks and Paints: It served as a solvent and plasticizer in certain types of inks and paints.

Food Conveyor Belts: Due to its low migration properties, it was used in the manufacturing of

food conveyor belts.[2]

The concentration of BBP in these products could vary significantly, often ranging from 1% to

as high as 30% by weight in some adhesives and sealants.[3]

Quantitative Production and Consumption Data
The following tables summarize the available quantitative data on the production and use of

butyl benzyl phthalate. It is important to note that precise historical global data is limited, and

the figures for the United States are presented as ranges as reported by the Environmental

Protection Agency (EPA).
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Year
U.S. National Aggregate Production
Volume (pounds)

2011 50,000,000 - 100,000,000

2015 10,000,000 - 50,000,000

Source: U.S. Environmental Protection Agency

(EPA) Chemical Data Reporting[3]

Product Category
Typical Concentration of BBP (% by
weight)

Adhesives and Sealants 1 - 30%

Custom Resin Compounding Not specified

Paints and Coatings 1 - 30%

Floor Coverings 1 - 30%

Source: U.S. Environmental Protection Agency

(EPA) Chemical Data Reporting[3]

Experimental Protocols
The detection and quantification of BBP in various matrices, as well as the assessment of its

toxicological effects, rely on standardized experimental protocols.

Analysis of BBP in Consumer Products (e.g., PVC)
A common method for determining the concentration of BBP in plastic materials is Gas

Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

Mechanical Processing: The plastic sample is first physically broken down into smaller

pieces (e.g., by cutting, grinding, or cryo-milling) to increase the surface area for extraction.
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Solvent Extraction: A known weight of the processed sample is placed in a vial with a

suitable organic solvent, such as a mixture of hexane and acetone.[5]

Extraction Enhancement: The vial is then subjected to ultrasonication or shaking to facilitate

the extraction of BBP from the plastic matrix into the solvent.[5]

Cleanup: The resulting extract may need to be cleaned up to remove interfering substances.

This can be achieved using techniques like Solid Phase Extraction (SPE).

2. GC-MS Analysis:

Injection: A small volume of the final extract is injected into the gas chromatograph.

Separation: The different components of the extract are separated based on their boiling

points and interactions with the stationary phase of the GC column.

Detection and Quantification: As the separated components exit the column, they enter the

mass spectrometer, which ionizes them and separates the ions based on their mass-to-

charge ratio. The resulting mass spectrum provides a unique fingerprint for each compound,

allowing for the identification and quantification of BBP.[6]

Relevant Standard Methods:

EPA Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture

Detection (GC/ECD).[7]

ASTM D7823: Standard Test Method for Determination of Low Level, Regulated Phthalates

in Poly (Vinyl Chloride) Plastics by Thermal Desorption-Gas Chromatography/Mass

Spectrometry.[8]

Toxicological Assessment
Toxicological studies are crucial for understanding the potential health effects of BBP. The

Organization for Economic Co-operation and Development (OECD) provides internationally

recognized guidelines for the testing of chemicals.

OECD Test Guideline 421: Reproduction/Developmental Toxicity Screening Test This guideline

is designed to provide initial information on the potential reproductive and developmental
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toxicity of a substance.[9]

Test Animals: Typically rats.

Dosing: The test substance (BBP) is administered to both male and female animals before

mating, during mating, and for females, throughout gestation and early lactation.[9]

Endpoints Evaluated:

Parental Animals: Clinical observations, body weight, food consumption, and reproductive

performance (e.g., fertility, gestation length).

Offspring: Viability, body weight, and clinical signs.

Pathology: Gross necropsy of parental animals and, if necessary, histopathological

examination of reproductive organs.[9]

Signaling Pathways and Experimental Workflows
Butyl benzyl phthalate is recognized as an endocrine-disrupting chemical, primarily exerting

its effects through interactions with nuclear receptors.

BBP Endocrine Disruption Signaling Pathway
BBP and its primary metabolite, monobenzyl phthalate (MBzP), can act as ligands for

Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ.[3][4]

Activation of these receptors can lead to downstream effects on lipid metabolism and

adipogenesis. BBP has also been shown to exhibit weak estrogenic activity and anti-

androgenic effects.[8]
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BBP Endocrine Disruption Signaling

Risk Assessment Workflow for BBP
The risk assessment of chemicals like BBP typically follows a structured workflow, as outlined

by regulatory agencies such as the EPA and the European Chemicals Agency (ECHA). This

process involves hazard identification, dose-response assessment, exposure assessment, and

risk characterization.
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Hazard Identification
(Toxicity Studies, e.g., OECD 421)

Dose-Response Assessment
(NOAEL, LOAEL)

Risk Characterization
(Comparison of Exposure and Hazard Data)

Exposure Assessment
(Production Volumes, Use Patterns, Environmental Monitoring)

Risk Management
(Regulatory Actions, e.g., Bans, Restrictions)
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BBP Risk Assessment Workflow

In conclusion, the history of butyl benzyl phthalate in industrial applications serves as a

compelling case study in the lifecycle of a chemical, from widespread use to regulatory control

driven by scientific understanding of its potential health and environmental impacts. The data

and protocols presented here provide a valuable resource for researchers and professionals in

the ongoing effort to ensure the safety of chemicals in commerce.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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